(R)-3-(3-Bromophenyl)cyclopentan-1-one

• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• IUPAC Name: (3R)-3-(3-bromophenyl)cyclopentan-1-one
• InChI: InChI=1S/C11H11BrO/c12-10-3-1-2-8(6-10)9-4-5-11(13)7-9/h1-3,6,9H,4-5,7H2/t9-/m1/s1
• InChI Key: SVUSDNNHATZIHW-SECBINFHSA-N
• Isomeric SMILES: C1CC(=O)C[C@@H]1C2=CC(=CC=C2)Br
• Canonical SMILES: C1CC(=O)CC1C2=CC(=CC=C2)Br

Description

(R)-3-(3-Bromophenyl)cyclopentan-1-one is a chiral cyclopentanone derivative featuring a 3-bromophenyl substituent at the 3-position of the cyclopentanone ring. Cyclopentanone derivatives are widely studied for their roles in organic synthesis and medicinal chemistry, particularly due to their conformational rigidity and ability to act as intermediates in drug development .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

(a) Halogen-Substituted Chalcones

Several chalcone derivatives with halogen substitutions were synthesized and tested for cytotoxicity (). For example:

• (E)-1-(3-Bromophenyl)-3-p-tolylprop-2-en-1-on (Compound 3) : Exhibited an IC₅₀ of 42.22 μg/mL against MCF-7 breast cancer cells.
• (E)-1-(3-Bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-on (Compound 4) : Showed enhanced activity (IC₅₀ = 22.41 μg/mL), highlighting the importance of para-substituted bulky groups .

Comparison with Target Compound :

• Structural Differences: The target compound lacks the α,β-unsaturated ketone (enone) system present in chalcones, which is crucial for their bioactivity. Instead, its cyclopentanone scaffold may confer distinct steric and electronic properties.
• Bromine Position : The meta-bromophenyl group in (R)-3-(3-Bromophenyl)cyclopentan-1-one contrasts with para-substituted analogues (e.g., 4-chlorophenyl chalcones). Meta-substitution may alter binding interactions due to reduced symmetry and modified electron-withdrawing effects .

(b) Cyclopentanone Derivatives

• (R)-3-(5-Bromopentyl)-3-methylcyclopentan-1-one (Compound 10): Synthesized via a Cu/Ag-catalyzed method (). aromatic) significantly impacts reactivity and pharmacokinetics.

Cytotoxic Activity and Structure-Activity Relationships (SAR)

Compound	IC50 (μg/mL) vs. MCF-7	Key Structural Features
(E)-1-(4-Chlorophenyl)-3-p-tolylprop-2-en-1-on (1)	1,484.75 (Inactive)	Para-chloro, no bulky substituents
(E)-1-(3-Bromophenyl)-3-p-tolylprop-2-en-1-on (3)	42.22	Meta-bromo, p-tolyl group
(E)-1-(3-Bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-on (4)	22.41	Meta-bromo, bulky 4-isopropylphenyl
(R)-3-(3-Bromophenyl)cyclopentan-1-one*	N/A (Predicted)	Rigid cyclopentanone, chiral center

Insights :

• Bromine at the meta position (Compound 3 vs. 1) enhances cytotoxicity, likely due to improved hydrophobic interactions or altered electronic effects.
• Bulky substituents (e.g., 4-isopropylphenyl in Compound 4) further boost activity, suggesting steric complementarity with biological targets .

Stereochemical Considerations

The (R)-configuration of the target compound could influence its activity, as enantiomers often exhibit divergent pharmacological profiles. highlights the importance of enantiomorph-polarity validation using parameters like Rogers’ η or Flack’s x. For chiral cyclopentanones, SHELXL () is widely used for crystallographic refinement to confirm stereochemistry .